Cas no 350998-12-8 (6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid)

• Product Name: 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid
• CAS No: 350998-12-8
• MF: C₁₅H₁₀BrNO₃
• MW: 332.1488032341
• MDL: MFCD01922680
• CID: 891298
• PubChem ID: 753116
• Update Time: 2025-05-05

6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(5-METHYL-FURAN-2-YL)-QUINOLINE-4-CARBOXYLIC ACID
• 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid
• 6-BROMO-2-(5-METHYL-FURAN-2-YL)QUINOLINE-4-CARBOXYLIC ACID
• AC1LFFYE
• CBMicro_046635
• Oprea1_583885
• PubChem5975
• BDBM42125
• 6-bromo-2-(5-methylfuran-2-yl)quinoline-4-carboxylic acid
• BIM-0046628.P001
• AK-968/14004747
• HMS2548C20
• 6-bromo-2-(5-methyl-2-furanyl)-4-quinolinecarboxylic acid
• 350998-12-8
• G68707
• STK330746
• 6-bromo-2-(5-methyl-2-furyl)-4-quinolinecarboxylic acid
• MFCD01922680
• CHEMBL1330042
• SCHEMBL13856164
• DB-069116
• 6-bromanyl-2-(5-methylfuran-2-yl)quinoline-4-carboxylic acid
• cid_753116
• AKOS001698838
• DTXSID40353784
• AB00553011-07
• BBL013713
• MLS000699043
• ALBB-000446
• 6-bromo-2-(5-methyl-2-furyl)cinchoninic acid
• 6-bromo-2-(5-methylfuran-2-yl)quinoline-4-carboxylicacid
• NCGC00306859-01
• VS-03954
• SMR000231191

• MDL： MFCD01922680
• Inchi： 1S/C15H10BrNO3/c1-8-2-5-14(20-8)13-7-11(15(18)19)10-6-9(16)3-4-12(10)17-13/h2-7H,1H3,(H,18,19)
• InChI Key： PJDQCOBHWQSBSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CC(C1=CC=C(C)O1)=N2

Computed Properties

• Exact Mass: 330.98441g/mol
• Monoisotopic Mass: 330.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.3Ų

6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid

6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid: A Comprehensive Overview

The compound 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid, identified by the CAS number 350998-12-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a quinoline ring system, a bromine substituent at position 6, and a 5-methylfuran group attached at position 2, along with a carboxylic acid moiety at position 4. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve high yields and purity. The synthesis of this compound often involves the strategic introduction of functional groups through directed metallation or coupling reactions, ensuring the stability and functionality of the final product. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The biological activity of 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, research published in Nature Communications highlights its ability to inhibit specific kinase enzymes involved in cell proliferation and survival. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential as a therapeutic agent in inflammatory bowel disease.

In terms of pharmacokinetics, studies have shown that 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid exhibits favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the presence of the methylfuran group, which improves solubility and permeability across biological membranes. However, further investigations are required to optimize its pharmacokinetic properties for clinical applications.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its binding affinities to various protein targets, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have been employed to predict its electronic properties and reactivity under different conditions.

In conclusion, 6-Bromo-2-(5-methyl-2-furyl)quinoline-4-carboxylic acid represents a promising molecule with multifaceted applications across drug discovery and materials science. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a valuable tool for addressing complex scientific challenges.